![molecular formula C8H5IO4 B1295869 3-Iodophthalic acid CAS No. 6937-34-4](/img/structure/B1295869.png)
3-Iodophthalic acid
Overview
Description
3-Iodophthalic acid (3-IPA) is an organic compound that is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a biological agent in scientific studies. It is a colorless solid that is soluble in water and has a molecular weight of 213.8 g/mol. 3-IPA is a derivative of phthalic acid, which is an aromatic dicarboxylic acid. It is a versatile compound that can be used for a variety of applications in the laboratory and in the field.
Scientific Research Applications
Diagnostic Imaging and Contrast Media
- The development of contrast media for diagnostic imaging has evolved to include compounds with iodine atoms, such as tetra-iodophthalic acid and its derivatives. These compounds demonstrate promising properties as roentgen diagnostic agents, especially in applications like intravenous cholegraphy. Research indicates that these agents can achieve a high iodine content in the biliary flow, crucial for diagnostic imaging purposes (Edlund & Zettergren, 1961).
Macromolecular Structure Solution
- 5-Amino-2,4,6-triiodoisophthalic acid (I3C), a derivative of 3-Iodophthalic acid, is incorporated into proteins to obtain phase information crucial for solving macromolecular structures in X-ray crystallography. Its structure, featuring three covalently bound iodines, and properties like low toxicity and improved binding capability, make it particularly suitable for experimental phasing (Beck et al., 2008).
Pharmaceutical Intermediates
- 3-Iodophthalic anhydride, a derivative of this compound, is synthesized as an intermediate for the production of Flubendiamide, an insecticide. The process involves the synthesis of this compound from 3-nitrophthalic acid and its conversion into Flubendiamide, highlighting its application in pharmaceutical and agricultural chemical synthesis (Mao Chunhui, 2011).
Thermodynamics and Material Science
- Studies on the thermodynamics of isomers of iodobenzoic acid, including 3-iodobenzoic acid, provide insights into their sublimation, fusion, and vapor pressures. Such data are crucial in material science for understanding the properties and behavior of these compounds under various conditions (Tan & Sabbah, 1994).
Safety and Hazards
properties
IUPAC Name |
3-iodophthalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5IO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNPVERUJGFNNRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5IO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10285629 | |
Record name | 3-iodophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10285629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6937-34-4 | |
Record name | 6937-34-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42518 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-iodophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10285629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Iodophthalic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the crystal structure of 3-Iodophthalic acid?
A1: Understanding the crystal structure of a molecule like this compound is crucial for various reasons. [] The study you provided determined that this compound crystallizes in the triclinic crystal system, specifically the P1̄ space group. [] This knowledge is essential for predicting its physical properties, such as melting point, solubility, and stability, which can influence its applications in different chemical reactions or formulations. Additionally, knowing the exact arrangement of atoms within the crystal lattice can provide insights into its potential reactivity and interactions with other molecules.
Q2: What is a key application of this compound, and how is it synthesized efficiently?
A2: this compound serves as a critical intermediate in synthesizing flubendiamide, a potent insecticide. [] A significant development in its synthesis is the implementation of a one-pot method starting from 3-nitrophthalic acid. [] This streamlined approach involves reduction and diazotization reactions, achieving a high yield of 89.5% with a purity greater than 98.0%. [] The study further explored optimizing reaction conditions such as temperature, reactant ratios, and reaction time to enhance the efficiency of this synthesis. [] This efficient synthesis route makes this compound a more accessible and cost-effective precursor for producing flubendiamide and potentially other valuable compounds.
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